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Compound of Interest

Compound Name: GSK-4716

Cat. No.: B1672389

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation, storage, and handling of stock
solutions of GSK-4716, a selective agonist of the Estrogen-Related Receptors ERR[3 and
ERRYy.

Introduction

GSK-4716 is a valuable chemical probe for studying the biological functions of the orphan
nuclear receptors ERR[ and ERRYy.[1][2][3] It displays selectivity for ERR[(3/y over ERRa and
the classical estrogen receptors.[1][4] Proper preparation and storage of GSK-4716 stock
solutions are crucial for ensuring experimental reproducibility and accuracy.

Physicochemical Properties

A summary of the key physicochemical properties of GSK-4716 is presented in Table 1. This
data is essential for accurate stock solution preparation.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1672389?utm_src=pdf-interest
https://www.benchchem.com/product/b1672389?utm_src=pdf-body
https://www.benchchem.com/product/b1672389?utm_src=pdf-body
https://www.probechem.com/products_GSK4716.aspx
https://www.medchemexpress.com/GSK-4716.html?locale=ja-JP
https://www.bio-techne.com/p/small-molecules-peptides/gsk-4716_3075
https://www.probechem.com/products_GSK4716.aspx
https://www.abcam.com/en-us/products/biochemicals/gsk-4716-errbetagamma-agonist-ab120826
https://www.benchchem.com/product/b1672389?utm_src=pdf-body
https://www.benchchem.com/product/b1672389?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672389?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Property Value Reference(s)
Molecular Weight 282.34 g/mol [11[4115]
Molecular Formula C17H18N202 [11[415]
Appearance White to off-white solid [5]

Purity >98% [6]

Solubility (DMSO) > 100 mg/mL (354.18 mM) [51[61[7]
Solubility (Ethanol) 56 mg/mL (198.34 mM) [8]

CAS Number 101574-65-6 [5]

Experimental Protocol: Preparation of a 10 mM
GSK-4716 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of GSK-4716 in dimethyl
sulfoxide (DMSO).

3.1. Materials

GSK-4716 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Calibrated micropipettes

Vortex mixer

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

3.2. Safety Precautions
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e Work in a well-ventilated area or a chemical fume hood.

e Wear appropriate PPE to avoid skin and eye contact.

o Consult the Safety Data Sheet (SDS) for GSK-4716 before handling.
3.3. Procedure

o Equilibrate Reagents: Allow the GSK-4716 powder and DMSO to reach room temperature
before use. This is particularly important for anhydrous DMSO to prevent moisture
condensation.

e Weigh GSK-4716:
o Tare a clean, dry microcentrifuge tube or vial on the analytical balance.

o Carefully weigh out the desired amount of GSK-4716 powder. For example, to prepare 1
mL of a 10 mM stock solution, weigh out 2.82 mg of GSK-4716.

» Calculation:

» Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

= Mass (mg) = 10 mmol/L x 0.001 L x 282.34 g/mol x 1000 mg/g = 2.82 mg
e Add Solvent:

o Using a calibrated micropipette, add the calculated volume of DMSO to the tube
containing the GSK-4716 powder. For the example above, add 1 mL of DMSO.

¢ Dissolve the Compound:
o Cap the tube securely.

o Vortex the solution until the GSK-4716 is completely dissolved. Gentle warming in a water
bath (37°C) may be used to aid dissolution if necessary. Visually inspect the solution to
ensure there are no undissolved particulates.
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o Storage:

o Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes
or cryovials. This will minimize freeze-thaw cycles which can degrade the compound.

o Store the aliquots at -20°C or -80°C for long-term storage.[5][8] The stock solution is
stable for at least one year at -80°C and for one month at -20°C in solvent.[8]

Visualization of Experimental Workflow and
Signaling Pathway

The following diagrams illustrate the experimental workflow for preparing the GSK-4716 stock
solution and a simplified signaling pathway involving ERRf/y.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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